Cas no 866790-14-9 (Phenol, 4-(1-ethyl-1,2-dimethylpentyl)-)

• Product Name: Phenol, 4-(1-ethyl-1,2-dimethylpentyl)-
• CAS No: 866790-14-9
• MF: C₁₅H₂₄O
• MW: 220.350464820862
• CID: 660901
• PubChem ID: 71413770
• Update Time: 2024-03-02

Phenol, 4-(1-ethyl-1,2-dimethylpentyl)- Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-(1-ethyl-1,2-dimethylpentyl)-
• 4-(3,4-dimethylheptan-3-yl)phenol
• PHENOL,4-(1-ETHYL-1,2-DIMETHYLPENTYL)-

• Inchi： 1S/C15H24O/c1-5-7-12(3)15(4,6-2)13-8-10-14(16)11-9-13/h8-12,16H,5-7H2,1-4H3
• InChI Key： WZHNJHVCYPCLCX-UHFFFAOYSA-N
• SMILES： C1(O)=CC=C(C(CC)(C)C(C)CCC)C=C1

Computed Properties

• Exact Mass: 220.182715385g/mol
• Monoisotopic Mass: 220.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 194
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.927±0.06 g/cm3(Predicted)
• Boiling Point: 316.0±11.0 °C(Predicted)
• pka: 10.09±0.15(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropanes